Cas no 2171654-55-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
• CAS No: 2171654-55-8
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6448144
• PubChem ID: 165607984
• Update Time: 2025-05-21

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
• EN300-1496450
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid
• 2171654-55-8

• Inchi： 1S/C26H23FN2O5/c1-2-22(24(30)29-23-19(25(31)32)12-7-13-21(23)27)28-26(33)34-14-20-17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-13,20,22H,2,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AVEMMRAWQIYLCN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid

Compound 2171654-55-8: 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic Acid

The compound with CAS number 2171654-55-8, commonly referred to as 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and peptide synthesis. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a fluorobenzoic acid component. The integration of these functional groups makes it a versatile building block in the construction of bioactive molecules and advanced materials.

Recent advancements in chemical synthesis have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino groups during complex molecular constructions. In combination with the butanamide and fluorobenzoic acid moieties, this compound serves as an intermediate in the synthesis of bioactive peptides, antiviral agents, and potential anticancer drugs. Researchers have demonstrated that the unique electronic and steric properties of this molecule enable precise control over the stereochemistry and functionality of the resulting products.

The fluorobenzoic acid component of this compound introduces additional complexity and functionality, making it an attractive candidate for use in medicinal chemistry. Fluorinated aromatic compounds are known for their enhanced stability, lipophilicity, and bioavailability, which are critical attributes for drug candidates. Recent studies have explored the use of this compound in the design of small-molecule inhibitors targeting key enzymes involved in various disease pathways. For instance, its application in the development of inhibitors for protease enzymes has shown promise in combating viral infections and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and fluorination reactions. The incorporation of the Fmoc group requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

The structural versatility of 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid also extends to its potential use in materials science. Its ability to form stable amide bonds makes it a valuable precursor for constructing polymeric materials with tailored mechanical and electronic properties. Recent research has focused on its application in the development of biodegradable polymers for use in drug delivery systems and tissue engineering.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid (CAS No: 2171654-55-8) is a multifaceted compound with significant implications across various domains of chemical research. Its unique structure, functional groups, and synthetic accessibility make it an invaluable tool in drug discovery, peptide synthesis, and materials development. As research continues to uncover new applications for this compound, its role in advancing modern chemistry is expected to grow even further.